Cas no 1523006-31-6 (1-(2-Aminoethyl)-1H-imidazole-5-carboxylic acid)

• Product Name: 1-(2-Aminoethyl)-1H-imidazole-5-carboxylic acid
• CAS No: 1523006-31-6
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 5743941
• PubChem ID: 83479766
• Update Time: 2025-05-24

1-(2-Aminoethyl)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1523006-31-6
• 1-(2-aminoethyl)-1H-imidazole-5-carboxylicacid
• 1-(2-aminoethyl)-1H-imidazole-5-carboxylic acid
• EN300-192233
• 1H-Imidazole-5-carboxylic acid, 1-(2-aminoethyl)-
• 1-(2-Aminoethyl)-1H-imidazole-5-carboxylic acid

• Inchi： 1S/C6H9N3O2/c7-1-2-9-4-8-3-5(9)6(10)11/h3-4H,1-2,7H2,(H,10,11)
• InChI Key： LDFVZUPFDYSITQ-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CN1CCN)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 449.3±25.0 °C(Predicted)
• pka: 1.98±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(2-Aminoethyl)-1H-imidazole-5-carboxylic acid

Comprehensive Overview of 1-(2-Aminoethyl)-1H-imidazole-5-carboxylic acid (CAS No. 1523006-31-6)

1-(2-Aminoethyl)-1H-imidazole-5-carboxylic acid (CAS No. 1523006-31-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, featuring an imidazole ring coupled with an aminoethyl side chain and a carboxylic acid functional group, serves as a versatile building block in drug discovery and material science. Its molecular formula, C₆H₉N₃O₂, highlights its potential for diverse applications, ranging from enzyme inhibition to polymer synthesis.

In recent years, the demand for imidazole derivatives like 1-(2-Aminoethyl)-1H-imidazole-5-carboxylic acid has surged, driven by their role in designing small-molecule therapeutics and bioconjugates. Researchers frequently search for terms such as "imidazole-based drug candidates" or "CAS 1523006-31-6 applications," reflecting the compound's relevance in cutting-edge studies. Its ability to participate in hydrogen bonding and coordination chemistry makes it invaluable for targeting protein-protein interactions or modulating enzymatic activity.

The synthesis of 1-(2-Aminoethyl)-1H-imidazole-5-carboxylic acid typically involves multi-step organic reactions, including protection-deprotection strategies and carboxylation of the imidazole core. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. Notably, its water solubility and pH-dependent ionization properties are critical for formulation scientists optimizing drug delivery systems.

From an industrial perspective, this compound aligns with the growing trend toward green chemistry and sustainable synthesis. Companies exploring bio-based materials or catalysts often evaluate its derivatives for eco-friendly alternatives. Additionally, its compatibility with peptide coupling reagents makes it a candidate for developing targeted therapeutics in oncology and immunology—areas dominating current biomedical searches.

In conclusion, 1-(2-Aminoethyl)-1H-imidazole-5-carboxylic acid (CAS No. 1523006-31-6) exemplifies innovation at the intersection of chemistry and biology. Its adaptability to high-throughput screening and molecular design ensures its continued prominence in both academic and industrial research, addressing pressing challenges in precision medicine and functional materials.